Isopropyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate

• IUPAC Name: propan-2-yl 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C19H22N2O3S/c1-11(2)10-23-16-7-6-14(8-15(16)9-20)18-21-13(5)17(25-18)19(22)24-12(3)4/h6-8,11-12H,10H2,1-5H3
• InChI Key: FAXOGEIYOUIHBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C)C#N)C(=O)OC(C)C
• Molecular Formula: C19H22N2O3S
• Molecular Weight: 358.5 g/mol

Description

Isopropyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate is a chemical compound with the molecular formula C16H16N2O4S. It is an impurity of Febuxostat, which is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a thiazole ring (a five-membered ring with one sulfur atom and one nitrogen atom) attached to a phenyl ring (a six-membered carbon ring) via a carbon atom. The phenyl ring has cyano and isobutoxy substituents, and the thiazole ring has a methyl substituent and is linked to a carboxylate group.

Scientific Research Applications

Application in Pharmaceuticals

• Specific Scientific Field : Pharmaceuticals.
• Summary of the Application : This compound, also known as Febuxostat, is a xanthine oxidase inhibitor. It is used for the treatment of hyperuricemia in patients with chronic gout.
• Methods of Application or Experimental Procedures : A sensitive and selective gas chromatography-electron capture detector (GC-ECD) method was developed and validated for the quantification of trace levels of five bromo-containing genotoxic impurities in Febuxostat active pharmaceutical ingredient (API) after headspace sampling (HS).
• Results or Outcomes : The method was validated according to ICH guidelines in terms of specificity, linearity, the limits of detection and quantification, precision and accuracy. The linearity was assessed in the range of 5–150% with respect to the specification limit. The achieved LOD and LOQ values ranged between 0.003 and 0.009 and 0.01 and 0.03 μg mL −1, respectively. The accuracy of the method (expressed as relative recovery) was in the range of 81.5–118.2%, while the precision (repeatability, inter-day) was less than 9.9% in all cases.

Application in Analytical Chemistry

• Specific Scientific Field : Analytical Chemistry.
• Summary of the Application : This compound is used in the development of a sensitive and selective gas chromatography-electron capture detector (GC-ECD) method for the quantification of trace levels of five bromo-containing genotoxic impurities.
• Methods of Application or Experimental Procedures : Multivariate experimental designs for the optimization of static headspace parameters were conducted in two stages using fractional factorial design (FFD) and central composite design (CCD). The optimum headspace conditions were 5 min of extraction time and a 120 °C extraction temperature.
• Results or Outcomes : The method was validated according to ICH guidelines in terms of specificity, linearity, the limits of detection and quantification, precision and accuracy. The linearity was assessed in the range of 5–150% with respect to the specification limit.

Application in Pharmaceutical Manufacturing

• Specific Scientific Field : Pharmaceutical Manufacturing.
• Summary of the Application : This compound, also known as Febuxostat, has polymorphic and amorphous modifications which are important in the pharmaceutical manufacturing process.
• Methods of Application or Experimental Procedures : The process involves crystallizing under the conditions defined by a specific temperature and a composition of a mixed solvent of methanol and water.
• Results or Outcomes : The process allows for the selective preparation of required polymorphic or amorphous modifications of the compound.

Application in Analytical Chemistry

• Specific Scientific Field : Analytical Chemistry.
• Summary of the Application : This compound is used in the development of a sensitive and selective gas chromatography-electron capture detector (GC-ECD) method for the quantification of trace levels of five bromo-containing genotoxic impurities.
• Methods of Application or Experimental Procedures : Multivariate experimental designs for the optimization of static headspace parameters were conducted in two stages using fractional factorial design (FFD) and central composite design (CCD). The optimum headspace conditions were 5 min of extraction time and a 120 °C extraction temperature.
• Results or Outcomes : The method was validated according to ICH guidelines in terms of specificity, linearity, the limits of detection and quantification, precision and accuracy. The linearity was assessed in the range of 5–150% with respect to the specification limit.

Application in Pharmaceutical Manufacturing

• Specific Scientific Field : Pharmaceutical Manufacturing.
• Summary of the Application : This compound, also known as Febuxostat, has polymorphic and amorphous modifications which are important in the pharmaceutical manufacturing process.
• Methods of Application or Experimental Procedures : The process involves crystallizing under the conditions defined by a specific temperature and a composition of a mixed solvent of methanol and water.
• Results or Outcomes : The process allows for the selective preparation of required polymorphic or amorphous modifications of the compound.